Cas no 348640-11-9 (3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester)

• Product Name: 3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester
• CAS No: 348640-11-9
• MF: C₁₄H₁₆BrNO₃
• MW: 326.185743331909
• MDL: MFCD05864762
• CID: 304213
• PubChem ID: 22477274
• Update Time: 2025-05-24

3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Bromo-5-methoxyindole
• 1H-Indole-1-carboxylicacid, 3-bromo-5-methoxy-, 1,1-dimethylethyl ester
• 3-BROMO-5-METHOXYINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-bromo-5-methoxyindole-1-carboxylate
• 3-Bromo-5-methoxyindole,N-BOC protected
• 3-bromo-5-methoxy-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-bromo-5-methoxy-1H-indole-1-carboxylate
• DTXSID30625962
• FT-0650994
• A20506
• SY030996
• 348640-11-9
• AS-30556
• tert-butyl 3-bromo-5-methoxy-indole-1-carboxylate
• 3-BROMO-5-METHOXYINDOLE-1-CARBOXYLICACIDTERT-BUTYLESTER
• MFCD05864762
• 3-Bromo-5-methoxy-indole-1-carboxylic acid, tert-butyl ester
• DCTZDUWRIAYEIF-UHFFFAOYSA-N
• AKOS015836931
• 3-Bromo-5-methoxyindole, N-BOC protected
• SCHEMBL1357445
• 3-Bromo-5-methoxyindole-1-carboxylic acid tert-butylester
• DB-006376
• 3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester

• MDL： MFCD05864762
• Inchi： 1S/C14H16BrNO3/c1-14(2,3)19-13(17)16-8-11(15)10-7-9(18-4)5-6-12(10)16/h5-8H,1-4H3
• InChI Key： DCTZDUWRIAYEIF-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 325.03100
• Monoisotopic Mass: 325.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 403.8°C at 760 mmHg
• Flash Point: 198.0±29.6 °C
• Refractive Index: 1.564
• PSA: 40.46000
• LogP: 4.19560
• Vapor Pressure: No data available

3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester (CAS No. 348640-11-9)

3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. With the CAS number 348640-11-9, this compound has garnered significant attention due to its unique structural properties and versatile applications. The tert-butyl ester group enhances its stability, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in designing novel indole-based derivatives, which are pivotal in drug discovery for targeting neurological and inflammatory disorders.

The growing interest in 3-Bromo-5-methoxyindole derivatives aligns with the rising demand for small molecule therapeutics and precision medicine. Recent studies highlight its role in modulating enzyme activity and receptor binding, particularly in oncology and CNS research. The methoxy and bromo substituents on the indole ring contribute to its electron-rich nature, facilitating cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, which are critical for constructing complex molecular architectures.

In the context of green chemistry, 348640-11-9 is often discussed for its compatibility with sustainable synthetic protocols. Laboratories increasingly adopt catalyst-free or microwave-assisted methods to reduce environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by academic and industrial chemists.

Another trending application of 3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester lies in material science, where it serves as a precursor for organic semiconductors and photovoltaic materials. Its conjugated system and tunable electronic properties make it suitable for OLEDs and sensors, addressing the surge in demand for flexible electronics. Searches for "indole compounds in optoelectronics" have spiked, reflecting this interdisciplinary relevance.

Quality control and analytical characterization of CAS 348640-11-9 are equally critical. Techniques like HPLC, NMR, and mass spectrometry ensure purity and batch consistency, topics frequently queried by quality assurance professionals. Regulatory compliance, such as REACH and GMP standards, further underscores its commercial viability.

In summary, 3-Bromo-5-methoxyindole-1-carboxylic acid tert-butyl ester exemplifies the convergence of synthetic utility and cutting-edge applications. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures its prominence in both academic literature and industrial workflows, making it a compound of enduring scientific and commercial interest.